Cas no 121506-09-0 (tert-butyl 4-(methylamino)benzoate)

• Product Name: tert-butyl 4-(methylamino)benzoate
• CAS No: 121506-09-0
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• MDL: MFCD24550641
• CID: 1212754
• PubChem ID: 22291264
• Update Time: 2025-10-29

tert-butyl 4-(methylamino)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(methylamino)-, 1,1-dimethylethyl ester
• tert-butyl 4-(methylamino)benzoate
• tert-butyl 4-methylaminobenzoate
• SCHEMBL2344970
• ZCMMQKVHAWGLGE-UHFFFAOYSA-N
• EN300-963336
• 121506-09-0
• CS-0457123
• DTXSID50624457
• t-butyl 4-methylaminobenzoate

• MDL： MFCD24550641
• Inchi： 1S/C12H17NO2/c1-12(2,3)15-11(14)9-5-7-10(13-4)8-6-9/h5-8,13H,1-4H3
• InChI Key： ZCMMQKVHAWGLGE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)NC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 207.12601
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on tert-butyl 4-(methylamino)benzoate

Recent Advances in the Application of tert-Butyl 4-(methylamino)benzoate (CAS: 121506-09-0) in Chemical Biology and Pharmaceutical Research

In recent years, the compound tert-butyl 4-(methylamino)benzoate (CAS: 121506-09-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its tert-butyl and methylamino functional groups, has demonstrated versatile applications in drug discovery, medicinal chemistry, and chemical biology. The compound's unique structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly those targeting specific biological pathways. Recent studies have explored its potential as a building block for novel therapeutic agents, with a focus on its role in modulating protein-protein interactions and enzyme activities.

One of the key areas of research involving tert-butyl 4-(methylamino)benzoate is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Researchers have utilized this compound as a precursor in the synthesis of small-molecule inhibitors that selectively target specific kinases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the design of ATP-competitive inhibitors for the PI3K/AKT/mTOR pathway, which is frequently implicated in oncology. The study highlighted the compound's ability to enhance the pharmacokinetic properties of the resulting inhibitors, such as improved solubility and metabolic stability.

Another promising application of tert-butyl 4-(methylamino)benzoate lies in its role as a photolabile protecting group. Photolabile protecting groups are widely used in chemical biology to control the release of bioactive molecules upon light irradiation. A recent study in ACS Chemical Biology reported the successful incorporation of this compound into a caged peptide system, enabling precise spatiotemporal control over peptide activity in live cells. The tert-butyl group provided steric protection, while the methylamino moiety facilitated efficient cleavage under UV light, making it an attractive candidate for optochemical tools.

In addition to its applications in drug discovery and chemical biology, tert-butyl 4-(methylamino)benzoate has also been investigated for its potential in material science. Researchers have explored its use as a monomer in the synthesis of functional polymers with tailored properties. A 2022 study in Polymer Chemistry demonstrated that the compound could be polymerized to yield materials with unique thermal and mechanical characteristics, opening new avenues for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

Despite these advancements, challenges remain in the large-scale synthesis and purification of tert-butyl 4-(methylamino)benzoate. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce environmental impact. For example, a green chemistry approach published in Organic Process Research & Development in 2023 described a solvent-free method for the preparation of this compound, significantly reducing waste generation while maintaining high purity. Such innovations are critical for ensuring the sustainable production of this valuable intermediate.

Looking ahead, the versatility of tert-butyl 4-(methylamino)benzoate (CAS: 121506-09-0) suggests that it will continue to play a pivotal role in chemical biology and pharmaceutical research. Future studies are expected to explore its applications in emerging areas such as targeted protein degradation and covalent inhibitor design. As researchers uncover new ways to harness its potential, this compound is poised to contribute significantly to the development of next-generation therapeutics and chemical tools.